Cas no 436099-59-1 (1-methoxy-N-4-(methylsulfanyl)benzylpropan-2-amine)

• Product Name: 1-methoxy-N-4-(methylsulfanyl)benzylpropan-2-amine
• CAS No: 436099-59-1
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 332511
• PubChem ID: 3126332
• Update Time: 2025-09-19

1-methoxy-N-4-(methylsulfanyl)benzylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• [(2R)-1-methoxypropan-2-yl]-[(4-methylsulfanylphenyl)methyl]azanium
• (2-METHOXY-1-METHYL-ETHYL)-(4-METHYLSULFANYL-BENZYL)-AMINE
• (2-Methoxy-1-methyl-ethyl)-(4-methylsulfanyl-benzyl)-amine oxalate
• AKOS B023234
• ART-CHEM-BB B023234
• CHEMBRDG-BB 5543903
• TIMTEC-BB SBB007244
• AKOS000301107
• CS-0327581
• SB79698
• 436099-59-1
• SBB007244
• (1-methoxypropan-2-yl)(([4-(methylsulfanyl)phenyl]methyl))amine
• AKOS017273218
• N-(2-METHOXY-1-METHYLETHYL)-N-[4-(METHYLSULFANYL)BENZYL]AMINE
• Oprea1_194388
• 355816-32-9
• FT-0745402
• Cambridge id 5543903
• HMS1675C03
• Oprea1_198659
• 1-methoxy-N-[(4-methylsulfanylphenyl)methyl]propan-2-amine
• AB00088289-01
• (2-methoxy-1-methylethyl)[4-(methylthio)benzyl]amine
• 1-Methoxy-N-(4-(methylthio)benzyl)propan-2-amine
• DTXSID30389572
• 1-methoxy-N-4-(methylsulfanyl)benzylpropan-2-amine

• Inchi： 1S/C12H19NOS/c1-10(9-14-2)13-8-11-4-6-12(15-3)7-5-11/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： CVBPCZQPPXQUEF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CNC(C)COC

Computed Properties

• Exact Mass: 225.11900
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.56000
• LogP: 2.92390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines